(3S)-5-Fluoro-3-[[(2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoyl]amino]-4-oxopentanoic acid

• CAS No.: 223568-55-6
• Product Name: (3S)-5-Fluoro-3-[[(2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoyl]amino]-4-oxopentanoic acid
• Molecular Formula: C₁₈H₂₃FN₂O₆
• Molecular Weight: 382.4 g/mol
• IUPAC Name: (3S)-5-fluoro-3-[[(2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoyl]amino]-4-oxopentanoic acid
• Standard InChI: InChI=1S/C18H23FN2O6/c1-11(2)16(17(25)20-13(8-15(23)24)14(22)9-19)21-18(26)27-10-12-6-4-3-5-7-12/h3-7,11,13,16H,8-10H2,1-2H3,(H,20,25)(H,21,26)(H,23,24)/t13-,16-/m0/s1
• Standard InChIKey: LYBWGROBJJXCJJ-BBRMVZONSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N[C@@H](CC(=O)O)C(=O)CF)NC(=O)OCC1=CC=CC=C1
• SMILES: CC(C)C(C(=O)NC(CC(=O)O)C(=O)CF)NC(=O)OCC1=CC=CC=C1
• Canonical SMILES: CC(C)C(C(=O)NC(CC(=O)O)C(=O)CF)NC(=O)OCC1=CC=CC=C1
• Description: EP1013 is a broad-spectrum caspase selective inhibitor, used in the research of type 1 diabetes.
• Synonyms: enzyloxycarbonyl-valyl-aspartic acid fluoromethyl ketone; EP1013; F573 compound; MX1013; N-benzyloxycabonyl-Val Asp-fluoromethyl ketone; Z-VD-FMK; zVD-FMK
• Reference: [1]. Emamaullee JA, et al. The caspase selective inhibitor EP1013 augments human islet graft function and longevity in marginal mass islet transplantation in mice. Diabetes. 2008 Jun;57(6):1556-66.
• PubChem Compound: 9907987
• Last Modified: Nov 11 2021